Cas no 2379883-79-9 (Des-(E)-Methyl-3-methyoxyacrylate Picoxystrobin)

• Product Name: Des-(E)-Methyl-3-methyoxyacrylate Picoxystrobin
• CAS No: 2379883-79-9
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 5044333
• Update Time: 2025-05-20

Des-(E)-Methyl-3-methyoxyacrylate Picoxystrobin Chemical and Physical Properties

Names and Identifiers

• Picoxystrobin metabolite M8
• 2-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]benzoic acid
• 2-({[6-(Trifluoromethyl)-2-pyridinyl]oxy}methyl)benzoic acid
• Des-(E)-Methyl-3-methyoxyacrylate Picoxystrobin

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)11-6-3-7-12(18-11)21-8-9-4-1-2-5-10(9)13(19)20/h1-7H,8H2,(H,19,20)
• InChI Key： SCASTWHLUHBICN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Des-(E)-Methyl-3-methyoxyacrylate Picoxystrobin

Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin: A Comprehensive Overview

Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin is a highly specialized compound with the CAS number 2379883-79-9. This compound is widely recognized in the field of agricultural chemistry, particularly for its role as a fungicide. Its chemical structure, which includes a methyl group and a methoxyacrylate moiety, contributes to its unique properties and effectiveness in controlling fungal pathogens in crops.

The compound's name, Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin, reflects its stereochemistry and functional groups. The "(E)" designation indicates the configuration of the double bond in the molecule, which is crucial for its biological activity. Recent studies have shown that this stereochemistry plays a significant role in the compound's ability to inhibit fungal enzymes, particularly those involved in ergosterol biosynthesis, a key process for fungal cell membrane integrity.

Picoxystrobin belongs to the class of strobilurin fungicides, which are known for their broad-spectrum activity against various fungal species. These fungicides work by inhibiting the activity of cytochrome b-c1 complex in the mitochondrial respiratory chain of fungi, leading to energy depletion and cell death. The addition of the methyl group and methoxyacrylate moiety in Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin enhances its stability and bioavailability, making it more effective in agricultural applications.

Recent research has focused on optimizing the synthesis and formulation of Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin to improve its efficacy and reduce environmental impact. For instance, studies have explored the use of green chemistry principles to develop more sustainable production methods. Additionally, researchers have investigated the compound's compatibility with other pesticides and its potential for resistance management in agricultural systems.

In terms of application, Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin is commonly used as a foliar spray or seed treatment to protect crops such as wheat, corn, and soybeans from fungal diseases like rusts, blights, and leaf spots. Its ability to provide long-lasting protection with minimal phytotoxicity makes it a valuable tool for farmers and agricultural professionals.

One of the most promising areas of research involving Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin is its potential for use in integrated pest management (IPM) systems. By combining this fungicide with other control strategies, such as biological control agents or resistant crop varieties, farmers can achieve more sustainable and effective disease management outcomes.

Moreover, advancements in nanotechnology have opened new avenues for enhancing the delivery of Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin to target sites within plant tissues. Nanoparticle-based formulations are being developed to improve the compound's penetration into plant leaves and roots, thereby increasing its efficacy while reducing the required dosage.

Despite its many advantages, there are ongoing concerns about the potential environmental impact of Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin. Studies are being conducted to assess its persistence in soil and water systems and to develop strategies for minimizing its ecological footprint. Regulatory agencies are also closely monitoring the use of this compound to ensure compliance with safety standards and environmental regulations.

In conclusion, Des-(E)-Methyl-3-methoxyacrylate Picoxystrobin (CAS No: 2379883-79-9) is a critical component of modern agricultural pest management systems. Its unique chemical properties, combined with ongoing research into optimization and sustainability, make it an essential tool for protecting crop health and ensuring food security worldwide.